Cas no 360-80-5 (2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide)

2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide structure
360-80-5 structure
Product Name:2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide
CAS No:360-80-5
MF:C8H10N2O2S
MW:198.242200374603
CID:293973
PubChem ID:21829532
Update Time:2025-04-19

2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,4-Benzothiadiazine,3,4-dihydro-3-methyl-, 1,1-dioxide
    • 3-methyl-3,4-dihydro-2H-1λ<sup>6</sup>,2,4-benzothiadiazine 1,1-dioxide
    • SCHEMBL21416125
    • 3-Methyl-3,4-dihydro-1lambda~6~,2,4-benzothiadiazine-1,1(2H)-dione
    • CS-0079317
    • 3-methyl-3,4-dihydro-2H-1
    • DTXSID60618584
    • 2H-1,2,4-Benzothiadiazine, 3,4-dihydro-3-methyl-, 1,1-dioxide
    • 360-80-5
    • D74067
    • 3-Methyl-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
    • 3-methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine 1,1-dioxide
    • E?,2,4-benzothiadiazine-1,1-dione
    • JXIUDFUSAVZJDS-UHFFFAOYSA-N
    • Inchi: 1S/C8H10N2O2S/c1-6-9-7-4-2-3-5-8(7)13(11,12)10-6/h2-6,9-10H,1H3
    • InChI Key: JXIUDFUSAVZJDS-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2NC(C)N1)(=O)=O

Computed Properties

  • Exact Mass: 198.0464
  • Monoisotopic Mass: 198.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 49.41
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